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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B7801925

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Undecanone in a laboratory setting. Adherence to these procedures is critical for ensuring
personnel safety and minimizing environmental impact.

Hazard Summary & Key Quantitative Data

2-Undecanone is a combustible liquid that may be harmful if swallowed and is toxic to aquatic
life.[1][2] All personnel must be familiar with its properties and potential hazards before
commencing any work.
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Property Value References
CAS Number 112-12-9 [11[3]
Molecular Formula C11H220 [1][3]
Molecular Weight 170.29 g/mol [11[3]
Appearance Colorless liquid [1]

Boiling Point 228-232 °C (442-450 °F)

Flash Point 87 °C (189 °F) - closed cup

Oral LD50 (Rat) > 5,000 mg/kg [1]

Dermal LD50 (Rabbit) > 5,000 mg/kg

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to safe handling. The following table
summarizes the required and recommended PPE for handling 2-Undecanone.
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PPE Category

Specification

Rationale & Citation

Eye and Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety
goggles.[1] A face shield
should be worn when there is

a significant risk of splashing.

Protects against splashes and

airborne droplets.

Hand Protection

Recommended: Butyl rubber
or neoprene gloves.[4] Not
Recommended: Nitrile gloves
have poor resistance to
ketones.[5][6]

Provides a protective barrier
against skin contact. The
choice of glove material is

critical for chemical resistance.

Skin and Body Protection

Chemical-resistant lab coat or
apron. Closed-toe shoes are

mandatory.

Protects skin and personal

clothing from contamination.

Respiratory Protection

For low concentrations (up to
10 times the Permissible
Exposure Limit - PEL): A
NIOSH-approved air-purifying
respirator with organic vapor
(OV) cartridges (black color
code).[7][8][9] For higher or
unknown concentrations: A
supplied-air respirator (SAR) is

required.

Protects against inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol minimizes the risk of exposure and accidents.

Workflow for Handling 2-Undecanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Undecanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801925#personal-protective-equipment-for-
handling-2-undecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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